4-Cyano-4'-octylbiphenyl
Overview
Description
4-Cyano-4'-octylbiphenyl, also known as 8OCB, is a liquid crystal compound that has been widely used in scientific research. It is a type of mesogen, which is a molecule that has both liquid and solid properties. 8OCB has a unique molecular structure that makes it suitable for various applications, including liquid crystal displays, sensors, and biological research.
Mechanism Of Action
The mechanism of action of 4-Cyano-4'-octylbiphenyl is not fully understood, but it is believed to interact with the cell membrane and alter its properties. It has been shown to induce changes in the membrane structure and fluidity, which can affect the function of membrane proteins and enzymes. It has also been shown to affect the activity of ion channels, which are important for cell signaling and communication.
Biochemical And Physiological Effects
4-Cyano-4'-octylbiphenyl has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent. It has also been shown to affect the function of enzymes, such as acetylcholinesterase, which is important for nerve signaling. In addition, it has been shown to affect the activity of ion channels, which are important for cell signaling and communication.
Advantages And Limitations For Lab Experiments
One of the advantages of using 4-Cyano-4'-octylbiphenyl in lab experiments is its unique properties as a liquid crystal compound. It can be used to study the effects of liquid crystals on living cells and the cell membrane. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of using 4-Cyano-4'-octylbiphenyl is its toxicity. It can be toxic to living cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 4-Cyano-4'-octylbiphenyl. One area of research is the development of new liquid crystal compounds with improved properties for various applications. Another area of research is the use of 4-Cyano-4'-octylbiphenyl as a potential drug delivery system. It has been shown to have antimicrobial properties and could be used to deliver drugs to infected cells. Finally, future research could focus on the development of new methods for synthesizing and purifying 4-Cyano-4'-octylbiphenyl, which could make it more accessible to researchers.
Synthesis Methods
The synthesis of 4-Cyano-4'-octylbiphenyl is a multi-step process that involves the reaction of various chemicals. The most common method involves the reaction of 4-cyanobiphenyl with 1-octanol in the presence of a catalyst such as sulfuric acid. The reaction produces 4-cyano-4'-octylbiphenyl as the main product. The purity of the compound can be improved by using column chromatography or recrystallization.
Scientific Research Applications
4-Cyano-4'-octylbiphenyl has been widely used in scientific research due to its unique properties. It has been used in the development of liquid crystal displays, optical sensors, and various other applications. In biological research, 4-Cyano-4'-octylbiphenyl has been used as a model compound to study the effects of liquid crystals on living cells. It has been shown to have antimicrobial properties and can be used as a potential drug delivery system.
properties
IUPAC Name |
4-(4-octylphenyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N/c1-2-3-4-5-6-7-8-18-9-13-20(14-10-18)21-15-11-19(17-22)12-16-21/h9-16H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSQPODPWWMOTIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5068786 |
Source
|
| Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-octyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5068786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid or crystalline solid; [MSDSonline] |
Source
|
| Record name | 4'-Octyl(1,1'-biphenyl)-4-carbonitrile | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9066 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
4-Cyano-4'-octylbiphenyl | |
CAS RN |
52709-84-9 |
Source
|
| Record name | 8CB | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52709-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Cyano-4'-octylbiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052709849 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-octyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-octyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5068786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-octyl[1,1'-biphenyl]-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.819 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Cyano-4'-octylbiphenyl | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KLS5T77XPV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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